Cas no 2137951-45-0 (N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-cyclopropylacetamide)

• Product Name: N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-cyclopropylacetamide
• CAS No: 2137951-45-0
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5966540
• PubChem ID: 165458427
• Update Time: 2025-10-28

N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2137951-45-0
• N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-cyclopropylacetamide
• EN300-737767

• Inchi： 1S/C13H22N2O/c14-12-6-10-3-9(4-11(10)12)7-15-13(16)5-8-1-2-8/h8-12H,1-7,14H2,(H,15,16)
• InChI Key： SLZBGIYNYUMMJZ-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)NCC1CC2CC(C2C1)N

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-cyclopropylacetamide

N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-cyclopropylacetamide (CAS No. 2137951-45-0): A Comprehensive Overview

N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-cyclopropylacetamide (CAS No. 2137951-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This bicyclic amide derivative is characterized by its unique structural features, including a bicyclo[3.2.0]heptane core and a cyclopropylacetamide moiety, which contribute to its potential applications in drug discovery and medicinal chemistry.

The compound's molecular structure combines a rigid bicyclic framework with a flexible aminomethyl side chain, making it an interesting scaffold for the development of novel bioactive molecules. Researchers have explored its potential as a pharmacophore in various therapeutic areas, particularly in the design of central nervous system (CNS) targeting agents and enzyme inhibitors.

Recent studies have focused on the synthetic accessibility of N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-cyclopropylacetamide, with particular emphasis on developing efficient routes for its preparation. The compound's stereochemistry presents both challenges and opportunities in synthesis, as the bicyclo[3.2.0]heptane system can exist in multiple stereoisomeric forms. This aspect has become particularly relevant in light of current trends in chiral drug development and the pharmaceutical industry's growing focus on enantiomerically pure compounds.

In the context of current research trends, N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-cyclopropylacetamide has been investigated for its potential role in addressing several medical challenges. The compound's structural features make it a candidate for modulating protein-protein interactions, a hot topic in contemporary drug discovery. Its cyclopropyl group is of particular interest, as this motif is known to influence metabolic stability and receptor binding affinity in many drug molecules.

The physicochemical properties of CAS 2137951-45-0 have been the subject of computational and experimental studies. Researchers have examined its lipophilicity, solubility, and membrane permeability characteristics, which are crucial parameters in drug-like molecule evaluation. These studies align with current pharmaceutical industry priorities regarding ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) optimization in early-stage drug development.

From a synthetic chemistry perspective, the preparation of N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-cyclopropylacetamide involves several interesting transformations. The construction of the bicyclo[3.2.0]heptane skeleton typically requires careful control of reaction conditions to achieve the desired regioselectivity and stereoselectivity. These synthetic challenges resonate with current interests in green chemistry and atom economy, as researchers seek more efficient and sustainable methods for complex molecule synthesis.

In the broader context of medicinal chemistry, the structural features of 2137951-45-0 offer opportunities for structure-activity relationship (SAR) studies. The compound's amino group provides a handle for further derivatization, while the cyclopropyl moiety offers potential for exploring conformational restriction effects on biological activity. These aspects are particularly relevant to current drug discovery paradigms that emphasize fragment-based drug design and molecular diversity.

The analytical characterization of N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-cyclopropylacetamide employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography where applicable. These methods are essential for confirming the compound's structure and purity, especially given the current regulatory emphasis on quality control in pharmaceutical development. The compound's spectral properties have been documented in the literature, providing valuable reference data for researchers working with this molecule.

Looking toward future applications, CAS 2137951-45-0 continues to attract interest as a potential molecular scaffold in various therapeutic areas. Its combination of rigid and flexible elements makes it particularly suitable for exploring allosteric modulation of biological targets, an area of growing importance in drug discovery. Additionally, the compound's structural features may find utility in the development of chemical probes for biological studies or as components of more complex drug conjugates.

From a commercial perspective, the availability of N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-cyclopropylacetamide from specialty chemical suppliers has facilitated its investigation in academic and industrial laboratories. The compound is typically offered with detailed certificates of analysis, reflecting the current standards for research chemicals in the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as synthetic complexity and market demand for novel chemical entities.

In conclusion, N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)-2-cyclopropylacetamide (CAS No. 2137951-45-0) represents an interesting case study in contemporary medicinal chemistry and drug design. Its unique structural features, synthetic challenges, and potential biological applications make it a compound of continuing interest to researchers across multiple disciplines. As the field of small molecule therapeutics evolves, compounds like this will likely play important roles in addressing unmet medical needs through innovative chemical approaches.